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Compound of Interest

Compound Name: Copper(II) tartrate hydrate

Cat. No.: B1216646 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Copper(II) tartrate hydrate. The

following procedures are based on established safety protocols for copper compounds and aim

to ensure safe laboratory practices.

Hazard Identification and Immediate Precautions
Copper(II) tartrate hydrate is a green crystalline powder that can cause irritation to the eyes,

skin, and respiratory tract.[1] Ingestion or inhalation may be harmful.[1] Chronic exposure may

lead to liver and kidney damage.[1]

Emergency Overview:

Eye Contact: Causes irritation.[1]

Skin Contact: Causes irritation and may be harmful if absorbed through the skin.[1]

Inhalation: Causes respiratory tract irritation.[1]

Ingestion: May cause irritation of the digestive tract.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when handling Copper(II) tartrate
hydrate. The following PPE is mandatory:
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PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles or a

face shield.[2]

Protects against splashes and

dust particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).[2][3]

Prevents skin contact and

absorption.

Body Protection
A standard or flame-retardant

lab coat.[2][3]

Protects against spills and

contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate particulate

filter (N95 or higher).[3][4]

Required when there is a risk

of generating dust or aerosols,

especially outside of a

chemical fume hood.

Foot Protection Closed-toe shoes.[2]

Mandatory for all laboratory

work to protect against spills

and falling objects.

Occupational Exposure Limits
Specific occupational exposure limits for Copper(II) tartrate hydrate have not been

established. Therefore, the exposure limits for general copper dusts and mists should be used

as a conservative reference.[3]

Organization Exposure Limit (Time-Weighted Average)

OSHA (PEL) 1 mg/m³ (for copper dusts and mists)

ACGIH (TLV)
1 mg/m³ (for copper dusts and mists), 0.2 mg/m³

(for fume)[4]

NIOSH (REL)
1 mg/m³ (for copper dusts and mists), 0.1 mg/m³

(for fume) (10-hour TWA)[4]

Standard Operating Procedure for Handling
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This protocol outlines the step-by-step process for safely handling Copper(II) tartrate hydrate
in a laboratory setting.

Experimental Protocol:

Preparation and Area Inspection:

Ensure that a certified chemical fume hood is available and functioning correctly.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[1]

Don all required PPE as specified in the table above.

Weighing and Transfer:

Perform all manipulations of solid Copper(II) tartrate hydrate, including weighing and

transfer, within a chemical fume hood to minimize dust generation and inhalation.[2]

Use a spatula or other appropriate tool to handle the solid. Avoid scooping with weighing

paper, which can create dust.

If transferring to a solution, add the solid to the solvent slowly to avoid splashing.

Dissolution and Use:

When dissolving, use a compatible container and stir gently to avoid aerosol formation.

Keep the container covered as much as possible during the process.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][5]

Clean all contaminated surfaces and equipment.

Remove and properly store or dispose of PPE. Contaminated disposable PPE should be

treated as hazardous waste.
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Emergency Procedures
Emergency Situation First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of water for at least 15

minutes. Seek medical aid if irritation develops

or persists.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][6]

Ingestion

Do NOT induce vomiting unless directed by

medical personnel. Wash mouth out with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill

Evacuate the area. For solid spills, carefully

sweep or vacuum up the material, avoiding dust

generation, and place it in a sealed, labeled

container for hazardous waste disposal.[1] For

liquid spills, absorb with an inert material (e.g.,

sand or vermiculite) and collect the solid waste

for disposal.[7] Prevent the material from

entering drains or waterways.[7]

Disposal Plan
Copper(II) tartrate hydrate and any materials contaminated with it are classified as hazardous

waste and must be disposed of accordingly. Direct disposal into the sanitary sewer system is

prohibited.[7]
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Disposal Protocol:

Waste Segregation:

Collect all solid and liquid waste containing Copper(II) tartrate hydrate in a designated,

leak-proof, and clearly labeled hazardous waste container.[8]

Do not mix with other waste streams unless permitted by your institution's Environmental

Health and Safety (EHS) department.[8]

Container Labeling:

The waste container must be labeled with "Hazardous Waste," the full chemical name

"Copper(II) tartrate hydrate," and the approximate concentration or quantity.[8]

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.[7]

Collection:

Arrange for collection by your institution's EHS department or a licensed hazardous waste

disposal contractor.[7]

Handling and Disposal Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

Copper(II) tartrate hydrate.
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Caption: Workflow for Safe Handling of Copper(II) Tartrate Hydrate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1216646?utm_src=pdf-body-img
https://www.benchchem.com/product/b1216646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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